N-benzyl-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide

• IUPAC Name: N-benzyl-9-hydroxy-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4(12),5,7,9-tetraene-10-carboxamide
• InChI: InChI=1S/C19H16N2O3/c22-17-14-8-4-7-13-9-10-21(16(13)14)19(24)15(17)18(23)20-11-12-5-2-1-3-6-12/h1-8,22H,9-11H2,(H,20,23)
• InChI Key: XHGCCEYFFPZNHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C3=C1C=CC=C3C(=C(C2=O)C(=O)NCC4=CC=CC=C4)O
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

“N-benzyl-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide” is a chemical compound with the linear formula C19H16N2O3. It has a molecular weight of 320.351. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using 1H-NMR and 13C-NMR. The 1H-NMR spectrum showed peaks at various chemical shifts, indicating the presence of different types of protons in the molecule. The 13C-NMR spectrum also showed peaks at different chemical shifts, indicating the presence of various types of carbon atoms.

Scientific Research Applications

Diuretic Properties and Potential in Hypertension Treatment

N-benzyl-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide and its derivatives exhibit significant diuretic properties. Shishkina et al. (2018) identified polymorphic modifications of a closely related compound, which demonstrated strong diuretic effects, suggesting potential use as a new remedy for hypertension (Shishkina et al., 2018).

Synthesis and Structure-Activity Relationships

Ukrainets et al. (2018) focused on the synthesis of a series of N-(arylalkyl)-6-hydroxy-2-methyl-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamides, structurally similar to the compound , to understand the structure-diuretic activity relationship. This research revealed that certain structural modifications can enhance diuretic effects, which could be relevant for the development of new therapeutic agents (Ukrainets et al., 2018).

Antibacterial Applications

The antibacterial potential of similar compounds has been investigated by Ishikawa et al. (1990), who synthesized a range of substituted 1,2-dihydro-6-oxo-pyrrolo[3,2,1-ij]quinoline-5-carboxylic acids. These compounds showed potent antibacterial activity against both gram-positive and gram-negative bacteria, indicating that N-benzyl-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide could have similar applications (Ishikawa et al., 1990).

Antitubercular Activity

Ukrainets et al. (2008) explored the antitubercular activities of 1-hydroxy-3-oxo-6,7-dihydro-3H,5H-pyrrolo[3,2,1-ij]quinoline-2-carboxylic acid N-R-amides, closely related to the compound in focus. This research showed that certain compounds in this class have significant antitubercular activities, suggesting a potential role for N-benzyl-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide in treating tuberculosis (Ukrainets et al., 2008).

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.